Cas no 534-85-0 (2-Aminodiphenylamine)

• Product Name: 2-Aminodiphenylamine
• CAS No: 534-85-0
• Molecular Formula: C₁₂H₁₂N₂
• Molecular Weight: 184.2371
• MDL: MFCD00007685
• CID: 38110
• PubChem ID: 68297

2-Aminodiphenylamine Properties

Names and Identifiers

• N1-Phenylbenzene-1,2-diamine
• 2-Aminodiphenylamine
• N-(2-aminophenyl)aniline
• N-Phenyl-o-phenylenediamine
• mono-N-phenyl-o-phenylenediamine
• N-phenyl-1,2-benzenediamine
• N-phenyl-1,2-phenylenediamine
• N-Phenyl-2-aminoaniline
• n-phenyl-2-benzenediamine
• N-phenyl-para-phenylenediamine
• N-phenylphenylene-1,2-diamine
• O-AMINODIPHENYLAMINE
• ORTHO-AMINODIPHENYLAMINE
• o-Semidine
• 1,2-Benzenediamine, N-phenyl-
• N-phenylbenzene-1,2-diamine
• o-Phenylenediamine, N-phenyl-
• 1,2-Benzenediamine, N1-phenyl-
• C.I. 50005
• N2-phenylbenzene-1,2-diamine
• NFCPRRWCTNLGSN-UHFFFAOYSA-N
• 1-N-phenyl-Menzene-1,2-Diamine
• G2X60K1Y26
• (2-aminophenyl)phenylamine
• 2-Aminodi[phenylamine
• Benzenediamine, N-phenyl-
• 2-anilinoaniline
• 2

• MDL： MFCD00007685
• InChIKey： NFCPRRWCTNLGSN-UHFFFAOYSA-N
• Inchi： 1S/C12H12N2/c13-11-8-4-5-9-12(11)14-10-6-2-1-3-7-10/h1-9,14H,13H2
• SMILES： N([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1=C([H])C([H])=C([H])C([H])=C1N([H])[H]
• BRN： 908984

Computed Properties

• Exact Mass: 184.10000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Heavy Atom Count: 14
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 38

Experimental Properties

• LogP: 3.66660
• PSA: 38.05000
• Refractive Index: 1.6266 (estimate)
• Water Partition Coefficient: Soluble in acetone, chloroform and benzene. Insoluble in water.
• Boiling Point: 108°C/0.4mmHg(lit.)
• Melting Point: 78.0 to 82.0 deg-C
• Flash Point: 181.6℃
• Color/Form: Powder
• Solubility: Soluble in acetone chloroform benzene, slightly soluble in Petroleum English.
• Sensitiveness: Sensitive to light, sensitive to air
• Density: 1.1160 (rough estimate)

2-Aminodiphenylamine Security Information

• Symbol:
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S22-S24-S28A-S26
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：6.1(b)
• Dangerous goods sign：
• Hazardous Material transportation number：2811
• Hazard Statement： H302,H315,H332
• Warning Statement： dust mask type N95 (US), Eyeshields, Faceshields, Gloves
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 20/22-38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：6.1(b)
• FLUKA BRAND F CODES：8

2-Aminodiphenylamine Customs Data

• HS CODE：29215990
• Customs Data：

  China Customs Code:

  2921590090

  Overview:

  2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides